8-acetyl-6-methyl-2-(4-pyridinyl)-4H-1-benzopyran-4-one

• Molecular Formula: C17H13NO3
• Molecular Weight: 279.29 g/mol
• IUPAC Name: 8-acetyl-6-methyl-2-pyridin-4-ylchromen-4-one
• InChI: InChI=1S/C17H13NO3/c1-10-7-13(11(2)19)17-14(8-10)15(20)9-16(21-17)12-3-5-18-6-4-12/h3-9H,1-2H3
• InChI Key: ZNEIVAJFHOOVDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1)C(=O)C)OC(=CC2=O)C3=CC=NC=C3

Description

8-acetyl-6-methyl-2-(4-pyridinyl)-4H-1-benzopyran-4-one is a useful research compound. Its molecular formula is C17H13NO3 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 8-bromo-2-(4-pyridinyl)-6-methyl-4H-1-benzopyran-4-one (0.12 g, 0.36 mmol), n-butyl vinyl ether (0.047 ml, 0.36 mmol), triethylamine (0.050 ml, 0.36 mmol) in DMF (5 ml) was purged with N2 and then treated with PdCl2(dppf) (27 mg, 0.036 mmol). The mixture was heated to 90° C. overnight. The mixture was cooled to room temperature and treated with 1N aqueous HCl (30 ml) and stirring was continued overnight. The mixture was then diluted with water (50 ml), and lyophilized to dryness. The residue was eluted through a C8-HPLC column and the product isolated as an off-white solid (2.5 mg). The product was identical to that described above.